Cas no 911364-08-4 (4-fluoro-N'-hydroxy-3-methoxybenzene-1-carboximidamide)

4-Fluoro-N'-hydroxy-3-methoxybenzene-1-carboximidamide is a specialized organic compound featuring a fluorinated and methoxy-substituted benzene ring with a hydroxyamidine functional group. This structure imparts unique reactivity, making it valuable as an intermediate in pharmaceutical and agrochemical synthesis. The presence of both electron-withdrawing (fluoro) and electron-donating (methoxy) substituents enhances its versatility in regioselective reactions, particularly in heterocycle formation or metal-catalyzed cross-coupling. The hydroxyamidine moiety offers chelating potential for coordination chemistry or further derivatization. Its balanced polarity ensures moderate solubility in common organic solvents, facilitating purification and downstream applications. The compound's stability under inert conditions and well-defined crystalline form support reproducible results in research-scale applications.
4-fluoro-N'-hydroxy-3-methoxybenzene-1-carboximidamide structure
911364-08-4 structure
Product name:4-fluoro-N'-hydroxy-3-methoxybenzene-1-carboximidamide
CAS No:911364-08-4
MF:C8H9FN2O2
MW:184.167665243149
CID:1960487
PubChem ID:103691726

4-fluoro-N'-hydroxy-3-methoxybenzene-1-carboximidamide Chemical and Physical Properties

Names and Identifiers

    • Benzenecarboximidamide, 4-fluoro-N-hydroxy-3-methoxy-
    • 4-fluoro-N'-hydroxy-3-methoxybenzene-1-carboximidamide
    • 4-fluoro-N'-hydroxy-3-methoxybenzenecarboximidamide
    • MFCD20726667
    • 911364-08-4
    • 4-Fluoro-N'-hydroxy-3-methoxybenzenecarboximidamide, 95%
    • EN300-1291135
    • Inchi: InChI=1S/C8H9FN2O2/c1-13-7-4-5(8(10)11-12)2-3-6(7)9/h2-4,12H,1H3,(H2,10,11)
    • InChI Key: FPFZPCMLIBUHOB-UHFFFAOYSA-N
    • SMILES: COC1=C(C=CC(=C1)C(=NO)N)F

Computed Properties

  • Exact Mass: 184.06480570Da
  • Monoisotopic Mass: 184.06480570Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 199
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 1
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.1
  • Topological Polar Surface Area: 67.8Ų

4-fluoro-N'-hydroxy-3-methoxybenzene-1-carboximidamide Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1291135-10.0g
4-fluoro-N'-hydroxy-3-methoxybenzene-1-carboximidamide
911364-08-4
10g
$3683.0 2023-05-25
Enamine
EN300-1291135-0.1g
4-fluoro-N'-hydroxy-3-methoxybenzene-1-carboximidamide
911364-08-4
0.1g
$755.0 2023-05-25
Enamine
EN300-1291135-5.0g
4-fluoro-N'-hydroxy-3-methoxybenzene-1-carboximidamide
911364-08-4
5g
$2485.0 2023-05-25
Enamine
EN300-1291710-500mg
4-fluoro-N'-hydroxy-3-methoxybenzene-1-carboximidamide
911364-08-4
500mg
$603.0 2023-09-30
Enamine
EN300-1291135-0.5g
4-fluoro-N'-hydroxy-3-methoxybenzene-1-carboximidamide
911364-08-4
0.5g
$823.0 2023-05-25
Enamine
EN300-1291135-1.0g
4-fluoro-N'-hydroxy-3-methoxybenzene-1-carboximidamide
911364-08-4
1g
$857.0 2023-05-25
Enamine
EN300-1291710-5000mg
4-fluoro-N'-hydroxy-3-methoxybenzene-1-carboximidamide
911364-08-4
5000mg
$1821.0 2023-09-30
Enamine
EN300-1291710-50mg
4-fluoro-N'-hydroxy-3-methoxybenzene-1-carboximidamide
911364-08-4
50mg
$528.0 2023-09-30
Enamine
EN300-1291710-2500mg
4-fluoro-N'-hydroxy-3-methoxybenzene-1-carboximidamide
911364-08-4
2500mg
$1230.0 2023-09-30
Enamine
EN300-1291710-10000mg
4-fluoro-N'-hydroxy-3-methoxybenzene-1-carboximidamide
911364-08-4
10000mg
$2701.0 2023-09-30

Additional information on 4-fluoro-N'-hydroxy-3-methoxybenzene-1-carboximidamide

Comprehensive Overview of 4-fluoro-N'-hydroxy-3-methoxybenzene-1-carboximidamide (CAS No. 911364-08-4)

4-fluoro-N'-hydroxy-3-methoxybenzene-1-carboximidamide (CAS No. 911364-08-4) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. This compound, often referred to by its systematic name, features a fluoro substituent and a hydroxyimino group, which contribute to its reactivity and potential applications. Researchers are particularly interested in its role as a building block for synthesizing more complex molecules, especially in the development of novel therapeutic agents.

The molecular structure of 4-fluoro-N'-hydroxy-3-methoxybenzene-1-carboximidamide includes a benzene ring substituted with a methoxy group at the 3-position and a fluoro atom at the 4-position. The carboximidamide moiety, coupled with the N'-hydroxy functional group, makes this compound a versatile intermediate in organic synthesis. Its CAS No. 911364-08-4 is frequently searched in chemical databases, reflecting its relevance in modern synthetic chemistry.

In recent years, the demand for fluoro-substituted aromatic compounds like 4-fluoro-N'-hydroxy-3-methoxybenzene-1-carboximidamide has surged, driven by their applications in drug discovery and material science. The presence of the fluoro group enhances the compound's metabolic stability and bioavailability, making it a valuable candidate for medicinal chemistry. Additionally, the methoxy group can influence electronic properties, which is critical for designing molecules with specific biological activities.

One of the most frequently asked questions about CAS No. 911364-08-4 is its solubility and stability under various conditions. Studies indicate that this compound exhibits moderate solubility in polar organic solvents, such as dimethyl sulfoxide (DMSO) and methanol, but is less soluble in water. Its stability is generally high under inert atmospheres, though prolonged exposure to light or moisture should be avoided to prevent degradation.

The synthesis of 4-fluoro-N'-hydroxy-3-methoxybenzene-1-carboximidamide typically involves multi-step reactions, starting from commercially available precursors. Key steps often include the introduction of the fluoro group via electrophilic aromatic substitution and the formation of the carboximidamide functionality through condensation reactions. Researchers are continually optimizing these synthetic routes to improve yields and reduce environmental impact, aligning with the growing emphasis on green chemistry.

Another area of interest is the potential biological activity of 4-fluoro-N'-hydroxy-3-methoxybenzene-1-carboximidamide. While comprehensive pharmacological studies are still underway, preliminary data suggest that this compound may exhibit inhibitory effects on certain enzymes, making it a promising lead for drug development. Its structural similarity to known bioactive molecules further supports this hypothesis.

From an industrial perspective, CAS No. 911364-08-4 is often sourced by pharmaceutical and agrochemical companies for research and development purposes. Its applications extend beyond medicine, including its use in the synthesis of advanced materials and specialty chemicals. The compound's versatility underscores its importance in both academic and industrial settings.

In conclusion, 4-fluoro-N'-hydroxy-3-methoxybenzene-1-carboximidamide (CAS No. 911364-08-4) is a compound of significant scientific and commercial value. Its unique structural features, combined with its potential applications in drug discovery and material science, make it a subject of ongoing research. As synthetic methodologies advance and new biological data emerge, the relevance of this compound is expected to grow further.

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